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Compound of Interest

Compound Name: Fmoc-D-Lys(Aloc)-OH

Cat. No.: B613325

For researchers and scientists engaged in drug development and peptide synthesis, the proper
handling and disposal of chemical reagents is paramount to ensuring a safe and compliant
laboratory environment. This guide provides detailed, step-by-step procedures for the safe
disposal of Fmoc-D-Lys(Aloc)-OH, a common reagent in solid-phase peptide synthesis.
Adherence to these protocols is essential for minimizing environmental impact and protecting
laboratory personnel.

Chemical and Safety Data Overview

Fmoc-D-Lys(Aloc)-OH is a white, solid, non-hazardous substance according to Regulation
(EC) No. 1272/2008.[1] However, as with any chemical reagent, caution should be exercised
during handling and disposal.
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Property Data Reference

Na-Fmoc-Ne-allyloxycarbonyl-

Chemical Name D-lysine [2]
CAS Number 146982-27-6 [1][3]
Molecular Formula C25H28N206 [2][4]
Molecular Weight 452.5 g/mol [1112]
Appearance White to beige powder [1][2]
Storage Temperature 2-8°C [3]
Incompatible Materials Strong oxidizing agents [1]

While not classified as hazardous, Fmoc-D-Lys(Aloc)-OH may cause irritation to the
respiratory tract, skin, and eyes upon contact.[2] In the event of a fire, hazardous
decomposition products such as carbon oxides and nitrogen oxides may be formed.[1]

Personal Protective Equipment (PPE)

Before handling Fmoc-D-Lys(Aloc)-OH for disposal, all personnel must be equipped with the
appropriate personal protective equipment.

PPE Item Specification

Gloves Inspected, disposable nitrile gloves

] Splash goggles or safety glasses with side
Eye Protection

shields
Respiratory Dust respirator (e.g., N95)
Body Protection Full suit or laboratory coat
Footwear Closed-toe shoes

Step-by-Step Disposal Protocol
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The recommended disposal method for Fmoc-D-Lys(Aloc)-OH is to engage a licensed
professional waste disposal service.[1][5] The following steps outline the procedure for
collecting and preparing the chemical waste for disposal.

1. Waste Collection:

» Use appropriate tools, such as a shovel or spatula, to carefully transfer the spilled or waste
Fmoc-D-Lys(Aloc)-OH into a designated and clearly labeled waste disposal container.[2]

o Ensure the container is suitable for solid chemical waste and is kept closed when not in use.

[1]
2. Container Labeling:

e The waste container must be clearly labeled with the full chemical name: "Fmoc-D-
Lys(Aloc)-OH".

e Include the CAS number: "146982-27-6".

« Indicate the nature of the waste (e.g., "Solid Chemical Waste for Disposal").

3. Storage Pending Disposal:

» Store the sealed waste container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents.[1]

» The storage area should be designated for chemical waste and be inaccessible to
unauthorized personnel.

4. Arranging for Disposal:

o Contact a licensed and reputable chemical waste disposal company to arrange for the
collection and disposal of the Fmoc-D-Lys(Aloc)-OH waste.[1]

e Provide the disposal company with the Safety Data Sheet (SDS) for the chemical.

5. Disposal of Contaminated Materials:
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e Any materials, such as gloves, paper towels, or weighing paper, that have come into contact

with Fmoc-D-Lys(Aloc)-OH should be considered contaminated.

» Dispose of these contaminated materials in the same designated waste container as the

chemical itself.[1]

Emergency Procedures

In the event of accidental release or exposure, follow these immediate safety measures:

Exposure Type

First Aid Measures

Inhalation

Move the individual to fresh air. If not breathing,

provide artificial respiration.

Skin Contact

Wash the affected area thoroughly with soap

and plenty of water.

Eye Contact

Flush the eyes with water as a precaution.
Remove contact lenses if present and easy to
do.

Ingestion

Rinse the mouth with water. Do not induce
vomiting. Never give anything by mouth to an

unconscious person.

For any significant exposure, seek immediate medical attention.

Disposal Workflow Diagram
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Fmoc-D-Lys(Aloc)-OH Disposal Workflow
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Caption: A flowchart illustrating the key stages of Fmoc-D-Lys(Aloc)-OH waste management.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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